![molecular formula C17H14BrN3OS B2644470 N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide CAS No. 688335-26-4](/img/structure/B2644470.png)
N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as BPIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPIA belongs to the class of thioacetamide derivatives, which have been found to possess various biological activities such as antimicrobial, antifungal, and anticancer properties.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Several studies have synthesized novel derivatives of the compound and evaluated their antimicrobial efficacy. For instance, the synthesis of novel sulphonamide derivatives has been explored, with compounds showing good antimicrobial activity (Asmaa M. Fahim & Eman H. I. Ismael, 2019). Another study synthesized a series of 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings, which were screened for their antitumor activity, with some compounds showing considerable anticancer activity against cancer cell lines (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
Anticancer Activity
Research into the anticancer properties of related compounds includes the synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. Some of these compounds demonstrated significant antitumor activities against human lung adenocarcinoma cells, highlighting their potential as selective cytotoxic agents (A. Evren, L. Yurttaş, Busra Eksellı, & Gülşen Akalın-Çiftçi, 2019).
Antimicrobial and Hemolytic Activity
The synthesis and antimicrobial evaluation of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been conducted, showing that most compounds were active against selected microbial species to varying extents. This indicates the broad potential of these compounds for antimicrobial applications (Samreen Gul et al., 2017).
Other Pharmacological Activities
Other studies have focused on the diverse pharmacological applications of related compounds, including their potential as anti-HIV drugs based on density functional theory (DFT) studies (M. Oftadeh, N. Mahani, & M. Hamadanian, 2013). Additionally, the synthesis and antimicrobial activity evaluation of new 1,2,4-triazoles and 1,3,4-thiadiazoles bearing an imidazo[2,1-b]thiazole moiety have been documented, showing promising antimicrobial activities (N. Güzeldemirci & O. Küçükbasmacı, 2010).
properties
IUPAC Name |
N-(4-bromophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3OS/c18-13-6-8-14(9-7-13)20-16(22)12-23-17-19-10-11-21(17)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIFWPXCHGFLBEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.